tert-Butyl 4-(4-amino-3-bromophenyl)-piperidine-1-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Biologically Active Compounds
Intermediate for Benzimidazole Compounds : One of the primary applications of tert-butyl piperidine derivatives is in the synthesis of benzimidazole compounds, which are crucial for developing drugs with potential biological activities. A study demonstrated the synthesis of tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, showcasing its role as an intermediate in crafting biologically active benzimidazole entities (Liu Ya-hu, 2010).
Crizotinib Intermediate : Another significant application is seen in the synthesis of Crizotinib intermediates. A research effort led to the creation of Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate for Crizotinib, a drug used in cancer treatment (D. Kong et al., 2016).
Vandetanib Key Intermediate : The compound also serves as a key intermediate in the synthesis of Vandetanib, a medication for medullary thyroid cancer. The synthesis involved multiple steps starting from piperidin-4-ylmethanol, illustrating the compound's critical role in pharmaceutical manufacturing processes (Min Wang et al., 2015).
Structural and Molecular Studies
- X-ray Diffraction and Biological Evaluation : Structural characterization through X-ray diffraction studies provides insights into the molecular architecture and potential biological applications. For instance, the synthesis and structural elucidation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate revealed its antibacterial and anthelmintic activities, highlighting the therapeutic potential of tert-butyl piperidine derivatives (C. Sanjeevarayappa et al., 2015).
Novel Synthetic Approaches
- Synthetic Methodologies : Research has also focused on developing novel synthetic methodologies for producing tert-butyl piperidine derivatives efficiently. For example, an efficient and practical asymmetric synthesis of tert-butyl piperidine derivatives was developed, offering a useful intermediate for the synthesis of nociceptin antagonists. This highlights the compound's utility in synthesizing structurally complex and biologically significant molecules (H. Jona et al., 2009).
Properties
IUPAC Name |
tert-butyl 4-(4-amino-3-bromophenyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-8-6-11(7-9-19)12-4-5-14(18)13(17)10-12/h4-5,10-11H,6-9,18H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFDGFACRWPWRPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2=CC(=C(C=C2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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